Cas no 75690-78-7 (N-(2-phenylethyl)-2-thiophenecarboxamide)

• Product Name: N-(2-phenylethyl)-2-thiophenecarboxamide
• CAS No: 75690-78-7
• MF: C₁₃H₁₃NOS
• MW: 231.313421964645
• CID: 3063960
• PubChem ID: 728650
• Update Time: 2025-04-23

N-(2-phenylethyl)-2-thiophenecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-phenylethyl)-2-thiophenecarboxamide
• SR-01000253451
• STL445447
• CBDivE_004428
• MLS000535030
• AM-879/40044430
• 75690-78-7
• CHEMBL1498985
• SMR000142466
• HMS1590O01
• AKOS000428120
• SR-01000253451-1
• N-(2-phenylethyl)thiophene-2-carboxamide
• Z27761737
• SCHEMBL11276433
• DTXSID301275518
• N-phenethylthiophene-2-carboxamide
• HMS2314L20

• Inchi： 1S/C13H13NOS/c15-13(12-7-4-10-16-12)14-9-8-11-5-2-1-3-6-11/h1-7,10H,8-9H2,(H,14,15)
• InChI Key： SVHHJXHDSWNWNG-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(NCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 231.07178521g/mol
• Monoisotopic Mass: 231.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 57.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-(2-phenylethyl)-2-thiophenecarboxamide

N-(2-phenylethyl)-2-thiophenecarboxamide: A Comprehensive Overview

N-(2-phenylethyl)-2-thiophenecarboxamide, also known by its CAS number 75690-78-7, is a compound of significant interest in various fields of chemistry and materials science. This compound, with its unique structure and properties, has been the subject of extensive research in recent years. The molecule consists of a thiophene ring, an aromatic heterocycle, attached to a carboxamide group via a 2-position substitution. The carboxamide group is further linked to an N-(2-phenylethyl) substituent, which introduces additional aromaticity and potential for molecular interactions.

The synthesis of N-(2-phenylethyl)-2-thiophenecarboxamide typically involves multi-step organic reactions, often starting from thiophene derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. Researchers have explored various catalysts, including transition metal catalysts and organocatalysts, to optimize the reaction conditions for this compound.

One of the most promising applications of N-(2-phenylethyl)-2-thiophenecarboxamide lies in its potential as a building block for advanced materials. Its thiophene moiety is known for its electronic properties, making it a valuable component in the development of conductive polymers and organic semiconductors. Recent studies have demonstrated that incorporating this compound into polymer blends can significantly enhance their electrical conductivity without compromising mechanical properties.

In the pharmaceutical industry, N-(2-phenylethyl)-2-thiophenecarboxamide has shown potential as a lead compound for drug development. Its structure allows for diverse interactions with biological targets, making it a candidate for anti-inflammatory and anticancer agents. Preclinical studies have highlighted its ability to modulate key signaling pathways involved in inflammation and tumor growth.

The environmental impact of synthesizing and using N-(2-phenylethyl)-2-thiophenecarboxamide has also been a focus of recent research. Scientists are exploring green chemistry approaches to minimize waste and energy consumption during production. For instance, solvent-free reactions and biodegradable catalysts are being tested to make the synthesis process more sustainable.

Moreover, the compound's stability under various conditions has been thoroughly investigated. Studies reveal that N-(2-phenylethyl)-2-thiophenecarboxamide exhibits good thermal stability up to 300°C and is resistant to hydrolysis under neutral conditions. These properties make it suitable for applications in high-temperature environments or long-term storage scenarios.

In conclusion, N-(2-phenylethyl)-2-thiophenecarboxamide, with its unique chemical structure and versatile properties, continues to be a focal point in scientific research. Its applications span across materials science, pharmaceuticals, and sustainable chemistry, underscoring its importance as a valuable compound in modern chemical innovation.